2-bromo-N-({[3-chloro-4-(1-piperidinyl)phenyl]amino}carbonothioyl)benzamide

• IUPAC Name: 2-bromo-N-[(3-chloro-4-piperidin-1-ylphenyl)carbamothioyl]benzamide
• InChI: InChI=1S/C19H19BrClN3OS/c20-15-7-3-2-6-14(15)18(25)23-19(26)22-13-8-9-17(16(21)12-13)24-10-4-1-5-11-24/h2-3,6-9,12H,1,4-5,10-11H2,(H2,22,23,25,26)
• InChI Key: MNWFWKCTTOYGRB-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2=C(C=C(C=C2)NC(=S)NC(=O)C3=CC=CC=C3Br)Cl
• Molecular Formula: C19H19BrClN3OS
• Molecular Weight: 452.8 g/mol

Description

2-bromo-N-({[3-chloro-4-(1-piperidinyl)phenyl]amino}carbonothioyl)benzamide, also known as BCTB, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. BCTB is a thioamide derivative that has been shown to exhibit a range of biochemical and physiological effects, making it a promising candidate for use in various research applications.

Mechanism of Action

2-bromo-N-({[3-chloro-4-(1-piperidinyl)phenyl]amino}carbonothioyl)benzamide exerts its effects by modulating the activity of various proteins and enzymes in the body. 2-bromo-N-({[3-chloro-4-(1-piperidinyl)phenyl]amino}carbonothioyl)benzamide has been shown to inhibit the activity of the TRPV2 ion channel, which is involved in various physiological processes such as pain sensation and thermoregulation. 2-bromo-N-({[3-chloro-4-(1-piperidinyl)phenyl]amino}carbonothioyl)benzamide has also been shown to inhibit the activity of the NADPH oxidase enzyme, which is involved in the production of reactive oxygen species (ROS) in the body. By inhibiting these proteins and enzymes, 2-bromo-N-({[3-chloro-4-(1-piperidinyl)phenyl]amino}carbonothioyl)benzamide can exert its therapeutic effects.
Biochemical and Physiological Effects:
2-bromo-N-({[3-chloro-4-(1-piperidinyl)phenyl]amino}carbonothioyl)benzamide has been shown to exhibit a range of biochemical and physiological effects. 2-bromo-N-({[3-chloro-4-(1-piperidinyl)phenyl]amino}carbonothioyl)benzamide has been shown to reduce the production of ROS in the body, which can lead to reduced oxidative stress and inflammation. 2-bromo-N-({[3-chloro-4-(1-piperidinyl)phenyl]amino}carbonothioyl)benzamide has also been shown to inhibit the growth and proliferation of cancer cells, making it a potential anti-cancer agent. Additionally, 2-bromo-N-({[3-chloro-4-(1-piperidinyl)phenyl]amino}carbonothioyl)benzamide has been shown to have cardioprotective effects by reducing oxidative stress and inflammation in the heart.

Advantages and Limitations for Lab Experiments

One advantage of using 2-bromo-N-({[3-chloro-4-(1-piperidinyl)phenyl]amino}carbonothioyl)benzamide in lab experiments is its availability and ease of synthesis. 2-bromo-N-({[3-chloro-4-(1-piperidinyl)phenyl]amino}carbonothioyl)benzamide is a readily available compound that can be synthesized in high yields and purity. Additionally, 2-bromo-N-({[3-chloro-4-(1-piperidinyl)phenyl]amino}carbonothioyl)benzamide has been extensively studied for its potential therapeutic applications, making it a well-characterized compound. One limitation of using 2-bromo-N-({[3-chloro-4-(1-piperidinyl)phenyl]amino}carbonothioyl)benzamide in lab experiments is its potential toxicity. While 2-bromo-N-({[3-chloro-4-(1-piperidinyl)phenyl]amino}carbonothioyl)benzamide has been shown to exhibit therapeutic effects, it can also be toxic at high doses. Therefore, careful dosing and toxicity studies should be conducted when using 2-bromo-N-({[3-chloro-4-(1-piperidinyl)phenyl]amino}carbonothioyl)benzamide in lab experiments.

Future Directions

There are several future directions for the study of 2-bromo-N-({[3-chloro-4-(1-piperidinyl)phenyl]amino}carbonothioyl)benzamide. One potential direction is the development of 2-bromo-N-({[3-chloro-4-(1-piperidinyl)phenyl]amino}carbonothioyl)benzamide as an anti-cancer agent. Further studies are needed to determine the efficacy of 2-bromo-N-({[3-chloro-4-(1-piperidinyl)phenyl]amino}carbonothioyl)benzamide in various cancer types and to optimize dosing and toxicity. Another potential direction is the study of 2-bromo-N-({[3-chloro-4-(1-piperidinyl)phenyl]amino}carbonothioyl)benzamide in cardiovascular disease. Further studies are needed to determine the mechanisms underlying the cardioprotective effects of 2-bromo-N-({[3-chloro-4-(1-piperidinyl)phenyl]amino}carbonothioyl)benzamide and to optimize dosing and toxicity. Additionally, the study of 2-bromo-N-({[3-chloro-4-(1-piperidinyl)phenyl]amino}carbonothioyl)benzamide in inflammatory diseases such as rheumatoid arthritis is an area of future research. Further studies are needed to determine the efficacy of 2-bromo-N-({[3-chloro-4-(1-piperidinyl)phenyl]amino}carbonothioyl)benzamide in these diseases and to optimize dosing and toxicity.

Scientific Research Applications

2-bromo-N-({[3-chloro-4-(1-piperidinyl)phenyl]amino}carbonothioyl)benzamide has been extensively studied for its potential therapeutic applications in various diseases, including cancer, cardiovascular disease, and inflammation. 2-bromo-N-({[3-chloro-4-(1-piperidinyl)phenyl]amino}carbonothioyl)benzamide has been shown to exhibit anti-cancer properties by inhibiting the growth and proliferation of cancer cells. Additionally, 2-bromo-N-({[3-chloro-4-(1-piperidinyl)phenyl]amino}carbonothioyl)benzamide has been shown to have cardioprotective effects by reducing oxidative stress and inflammation in the heart. 2-bromo-N-({[3-chloro-4-(1-piperidinyl)phenyl]amino}carbonothioyl)benzamide has also been shown to have anti-inflammatory effects, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis.